molecular formula C15H21FN2O4S B8398477 4-(2-Fluoro-benzenesulfonyl)-piperazine-1-carboxylic acid tert-butyl ester

4-(2-Fluoro-benzenesulfonyl)-piperazine-1-carboxylic acid tert-butyl ester

Cat. No.: B8398477
M. Wt: 344.4 g/mol
InChI Key: ROIBUCIPDLEXAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Fluoro-benzenesulfonyl)-piperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H21FN2O4S and its molecular weight is 344.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H21FN2O4S

Molecular Weight

344.4 g/mol

IUPAC Name

tert-butyl 4-(2-fluorophenyl)sulfonylpiperazine-1-carboxylate

InChI

InChI=1S/C15H21FN2O4S/c1-15(2,3)22-14(19)17-8-10-18(11-9-17)23(20,21)13-7-5-4-6-12(13)16/h4-7H,8-11H2,1-3H3

InChI Key

ROIBUCIPDLEXAX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=CC=C2F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To N-Boc-piperazine (500 mg) in DCM (10 ml) was added triethylamine (450 μl) and 2-fluorobenzenesulfonyl chloride (380 μl). The reaction mixture was stirred at room temperature overnight, then partitioned between dichloromethane and water, washed with brine, organics were dried over MgSO4, filtered and volatiles removed in vacuo to give 4-(2-fluoro-benzenesulfonyl)-piperazine-1-carboxylic acid tert-butyl ester (891 mg).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
450 μL
Type
reactant
Reaction Step One
Quantity
380 μL
Type
reactant
Reaction Step One

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